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Compound of Interest

Compound Name: PNU-120596

Cat. No.: B1678922 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of PNU-
120596, a potent and selective positive allosteric modulator of the α7 neuronal nicotinic

acetylcholine receptor. Adherence to these guidelines is essential to ensure a safe laboratory

environment and the integrity of your research.

Chemical and Physical Properties
A clear understanding of the substance's properties is the first step in safe handling.

Property Value

Molecular Weight 311.72 g/mol [1][2][3]

Formula C13H14ClN3O4[1][2][3]

Appearance White to off-white solid[2]

Solubility Soluble in DMSO (up to 100 mM)[3]

Storage Desiccate at +4°C for long-term storage.[1][3]
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While a comprehensive toxicological profile for PNU-120596 is not fully established, it is

imperative to handle this compound with caution due to its potent biological activity. The

primary risks include accidental ingestion, inhalation of dust, and skin/eye contact. Some

studies have indicated the potential for Ca2+-induced toxicity at high concentrations.

Minimum Recommended Personal Protective Equipment:

Eye Protection: Chemical safety goggles are mandatory to protect against splashes and fine

dust particles.

Hand Protection: Nitrile gloves should be worn at all times. Change gloves immediately if

they become contaminated.

Body Protection: A standard laboratory coat is required.

Respiratory Protection: When handling the solid compound outside of a certified chemical

fume hood, a properly fitted NIOSH-approved respirator is necessary to prevent inhalation of

dust.

Operational Plan for Safe Handling
A systematic approach to handling PNU-120596, from receipt to disposal, minimizes the risk of

exposure and contamination.
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Figure 1. Step-by-step workflow for the safe handling of PNU-120596.
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Procedural Steps:
Receiving and Inspection: Upon receipt, visually inspect the container for any signs of

damage or leakage.

Storage: Immediately transfer the compound to a designated, clearly labeled storage area.

Store at +4°C under desiccated conditions.[1][3]

Preparation of Stock Solutions:

Always wear the minimum required PPE as outlined above.

Conduct all weighing and solution preparation activities within a certified chemical fume

hood to minimize inhalation risk.

To prepare a stock solution, carefully weigh the desired amount of solid PNU-120596.

Dissolve the compound in an appropriate solvent, such as DMSO.[3]

Experimental Use:

When working with solutions of PNU-120596, continue to wear all required PPE.

Avoid the generation of aerosols.

In case of a spill, immediately alert laboratory personnel and follow established spill

cleanup procedures.

Decontamination:

Wipe down all work surfaces with an appropriate disinfectant after handling is complete.

Properly remove and dispose of gloves and any other contaminated disposable PPE.

Thoroughly wash hands with soap and water after removing gloves.

Disposal Plan
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Proper disposal of PNU-120596 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Solid Waste: All unused solid PNU-120596 and any materials used for spill cleanup (e.g.,

absorbent pads, contaminated gloves) should be collected in a clearly labeled, sealed

container for hazardous chemical waste.

Liquid Waste: All solutions containing PNU-120596, including experimental waste and

contaminated solvents, must be collected in a designated, sealed, and clearly labeled

hazardous waste container.

Disposal Method: All waste containing PNU-120596 must be disposed of through your

institution's hazardous waste management program. Do not dispose of this compound down

the drain or in regular trash.

By adhering to these safety protocols, researchers can confidently and safely work with PNU-
120596, fostering a secure environment for groundbreaking scientific discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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